Cas no 1313760-54-1 (5-fluoro-2-(pyridin-2-ylmethoxy)phenylboronic acid)

• Product Name: 5-fluoro-2-(pyridin-2-ylmethoxy)phenylboronic acid
• CAS No: 1313760-54-1
• MF: C₁₂H₁₁BFNO₃
• MW: 247.030046701431
• MDL: MFCD11540674
• CID: 4587961
• PubChem ID: 43327937
• Update Time: 2025-06-14

5-fluoro-2-(pyridin-2-ylmethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [5-fluoro-2-(pyridin-2-ylmethoxy)phenyl]boronic acid
• Boronic acid, B-[5-fluoro-2-(2-pyridinylmethoxy)phenyl]-
• 5-fluoro-2-(pyridin-2-ylmethoxy)phenylboronic acid

• MDL： MFCD11540674
• Inchi： 1S/C12H11BFNO3/c14-9-4-5-12(11(7-9)13(16)17)18-8-10-3-1-2-6-15-10/h1-7,16-17H,8H2
• InChI Key： KSVNWDKKSZTPLR-UHFFFAOYSA-N
• SMILES： B(C1=CC(F)=CC=C1OCC1=NC=CC=C1)(O)O

Additional information on 5-fluoro-2-(pyridin-2-ylmethoxy)phenylboronic acid

Comprehensive Overview of 5-fluoro-2-(pyridin-2-ylmethoxy)phenylboronic acid (CAS No. 1313760-54-1)

5-fluoro-2-(pyridin-2-ylmethoxy)phenylboronic acid (CAS No. 1313760-54-1) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound, characterized by its unique fluorophenyl and pyridylmethoxy functional groups, serves as a critical intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and bioconjugation techniques. Its molecular structure, C₁₂H₁₁BFNO₃, offers exceptional reactivity for constructing complex heterocyclic frameworks, making it indispensable in the development of targeted therapies and diagnostic agents.

The growing demand for 5-fluoro-2-(pyridin-2-ylmethoxy)phenylboronic acid aligns with trends in precision medicine and small-molecule inhibitors. Researchers frequently search for "boronic acid applications in cancer therapy" or "pyridine-based boronic acid derivatives," reflecting its relevance in kinase inhibition and proteasome modulation. Recent studies highlight its role in designing PET radiotracers for neurodegenerative diseases, addressing popular queries like "how to improve boron drug bioavailability." The compound's chemo-selectivity also supports green chemistry initiatives, reducing waste in catalytic transformations.

From a synthetic perspective, CAS No. 1313760-54-1 exhibits remarkable stability under ambient conditions, simplifying storage and handling. Its boronate ester formation capability enables conjugation with biomolecules, a feature exploited in "click chemistry" workflows. Industry professionals often inquire about "scalable synthesis of fluorinated boronic acids" or "purification methods for arylboronates," underscoring its industrial significance. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for GMP-compliant production.

Emerging applications of 5-fluoro-2-(pyridin-2-ylmethoxy)phenylboronic acid extend to MOF (Metal-Organic Framework) development and sensor technologies. Its fluorine atom enhances binding affinity in enzyme-substrate complexes, a topic trending in "structure-activity relationship (SAR) studies." Environmental scientists also explore its biodegradability profile, responding to searches such as "eco-friendly boron reagents." As the pharmaceutical industry shifts toward fragment-based drug design, this compound's molecular diversity positions it as a key player in next-generation therapeutic candidates.

In summary, 5-fluoro-2-(pyridin-2-ylmethoxy)phenylboronic acid (CAS No. 1313760-54-1) bridges multiple scientific disciplines with its multifunctional reactivity. Its alignment with hot topics like "AI-assisted molecular docking" and "high-throughput screening" ensures sustained interest. Continuous innovation in catalytic methodologies and biocompatible materials will further expand its utility, solidifying its status as a research essential for academic and industrial laboratories worldwide.